Cas no 2901095-29-0 (3-(BenZyloxy)-2-methoxy-5-methylbenZoic acid)

• Product Name: 3-(BenZyloxy)-2-methoxy-5-methylbenZoic acid
• CAS No: 2901095-29-0
• MF: C₁₆H₁₆O₄
• MW: 272.295845031738
• CID: 6796151
• PubChem ID: 171367789
• Update Time: 2025-06-08

3-(BenZyloxy)-2-methoxy-5-methylbenZoic acid Chemical and Physical Properties

Names and Identifiers

• MFCD34773690
• 2901095-29-0
• 3-(BenZyloxy)-2-methoxy-5-methylbenZoic acid

• Inchi： 1S/C16H16O4/c1-11-8-13(16(17)18)15(19-2)14(9-11)20-10-12-6-4-3-5-7-12/h3-9H,10H2,1-2H3,(H,17,18)
• InChI Key： LCTGMEJMLMOYQN-UHFFFAOYSA-N
• SMILES： O(CC1C=CC=CC=1)C1C=C(C)C=C(C(=O)O)C=1OC

Computed Properties

• Exact Mass: 272.10485899g/mol
• Monoisotopic Mass: 272.10485899g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 5
• Complexity: 312
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 55.8Ų

Additional information on 3-(BenZyloxy)-2-methoxy-5-methylbenZoic acid

Comprehensive Overview of 3-(Benzyloxy)-2-methoxy-5-methylbenzoic acid (CAS No. 2901095-29-0)

3-(Benzyloxy)-2-methoxy-5-methylbenzoic acid (CAS No. 2901095-29-0) is a specialized organic compound that has garnered significant attention in pharmaceutical and chemical research. This compound, characterized by its unique benzyloxy and methoxy functional groups, is widely studied for its potential applications in drug development and material science. Researchers are particularly interested in its structural properties, which make it a valuable intermediate in synthesizing more complex molecules.

The compound's CAS number 2901095-29-0 serves as a critical identifier in chemical databases, ensuring accurate referencing in academic and industrial settings. Its IUPAC name reflects the precise arrangement of its functional groups, highlighting its benzoic acid backbone. This structural feature is often leveraged in the design of bioactive molecules, a topic of high interest in current drug discovery trends. With the rise of AI-driven molecular design, compounds like 3-(Benzyloxy)-2-methoxy-5-methylbenzoic acid are increasingly analyzed for their binding affinities and pharmacokinetic properties.

In the context of green chemistry, the synthesis of 3-(Benzyloxy)-2-methoxy-5-methylbenzoic acid has been optimized to reduce environmental impact. Modern techniques such as microwave-assisted synthesis and catalytic hydrogenation are often discussed in relation to this compound, addressing the growing demand for sustainable chemical processes. These methods not only improve yield but also align with global initiatives to minimize hazardous waste.

The compound's potential role in medicinal chemistry is another hot topic. Its methylbenzoic acid moiety is frequently explored for anti-inflammatory and antimicrobial properties, making it a candidate for next-generation therapeutics. Recent studies have also investigated its derivatives for neuroprotective effects, a field gaining traction due to the increasing prevalence of neurodegenerative diseases. This aligns with frequent searches for new drug candidates and disease-modifying agents.

From an analytical chemistry perspective, 3-(Benzyloxy)-2-methoxy-5-methylbenzoic acid is often analyzed using HPLC and mass spectrometry, techniques that dominate discussions in quality control and purity assessment. The compound's stability under various conditions is also a key focus, particularly for researchers optimizing formulation strategies. These aspects are critical for industries prioritizing product consistency and regulatory compliance.

In summary, 3-(Benzyloxy)-2-methoxy-5-methylbenzoic acid (CAS No. 2901095-29-0) represents a versatile and scientifically significant compound. Its applications span pharmaceutical research, sustainable synthesis, and material innovation, making it a subject of ongoing exploration. As the scientific community continues to prioritize precision medicine and eco-friendly chemistry, this compound is poised to remain at the forefront of cutting-edge research.